2-Sec-butoxy-3-methoxybenzaldehyde
Overview
Description
2-Sec-butoxy-3-methoxybenzaldehyde is a chemical compound with the molecular formula C12H16O3 . It is a liquid at room temperature .
Physical And Chemical Properties Analysis
2-Sec-butoxy-3-methoxybenzaldehyde has a molecular weight of 208.26 g/mol . It is a liquid at room temperature . The InChI code for this compound is1S/C12H16O3/c1-3-4-8-15-12-10(9-13)6-5-7-11(12)14-2/h5-7,9H,3-4,8H2,1-2H3 .
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Derivatives : 2-Sec-butoxy-3-methoxybenzaldehyde and related compounds can be synthesized via various chemical reactions. For instance, 4-benzyloxy-2-methoxybenzaldehyde has been synthesized from 3-methoxyphenol, showcasing a method that could potentially be adapted for 2-sec-butoxy-3-methoxybenzaldehyde synthesis (Lu Yong-zhong, 2011).
Catalytic Applications : Compounds structurally similar to 2-sec-butoxy-3-methoxybenzaldehyde have been used as catalysts. For example, sulfonated Schiff base copper(II) complexes, derived from 2-hydroxy-3-methoxybenzaldehyde, have shown efficacy as catalysts in alcohol oxidation (S. Hazra, L. Martins, M. F. C. G. Silva, A. Pombeiro, 2015).
Material Science and Engineering
- Crystal Growth and Characterization : The growth and thermal characterization of derivatives of 2-hydroxy-3-methoxybenzaldehyde, like its semicarbazone form, have been extensively studied. These studies provide insights into the crystal structure and potential applications in material science (P. S. Binil, M. R. Anoop, S. Suma, M. R. Sudarsanakumar, 2013).
Pharmaceutical and Medical Research
- Antimicrobial and Antifungal Properties : Derivatives of 2-hydroxy-4-methoxybenzaldehyde, which is structurally related to 2-sec-butoxy-3-methoxybenzaldehyde, have shown promising antimicrobial and antifungal activities. This suggests potential pharmaceutical applications for 2-sec-butoxy-3-methoxybenzaldehyde and its derivatives (Nanishankar V. Harohally, Chris Cherita, P. Bhatt, K. A. Anu Appaiah, 2017).
Safety And Hazards
While specific safety and hazard information for 2-Sec-butoxy-3-methoxybenzaldehyde is not available, it’s generally recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing . Ingestion and inhalation should also be avoided .
properties
IUPAC Name |
2-butan-2-yloxy-3-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-4-9(2)15-12-10(8-13)6-5-7-11(12)14-3/h5-9H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHALBHJLYWQNFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OC1=C(C=CC=C1OC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00611397 |
Source
|
| Record name | 2-[(Butan-2-yl)oxy]-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00611397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Sec-butoxy-3-methoxybenzaldehyde | |
CAS RN |
872183-67-0 |
Source
|
| Record name | 2-[(Butan-2-yl)oxy]-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00611397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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